N-(3-chloro-4-methylphenyl)-2-((3-(2-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[[3-(2-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H20ClN3O3S2/c1-13-7-8-14(11-15(13)23)24-19(27)12-31-22-25-16-9-10-30-20(16)21(28)26(22)17-5-3-4-6-18(17)29-2/h3-8,11H,9-10,12H2,1-2H3,(H,24,27)
• InChI Key: MJJDQNONDNXBSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4OC)SCC3)Cl
• Molecular Formula: C22H20ClN3O3S2
• Molecular Weight: 474.0 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-((3-(2-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H20ClN3O3S2 and its molecular weight is 473.99. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-methylphenyl)-2-((3-(2-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-methylphenyl)-2-((3-(2-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

N-(3-chloro-4-methylphenyl)-2-((3-(2-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide and its derivatives have been investigated for antitumor activity. Studies have demonstrated potent anticancer properties against various human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma, showing effectiveness comparable to doxorubicin (Hafez & El-Gazzar, 2017).

Anti-Inflammatory and Analgesic Agents

Derivatives of N-(3-chloro-4-methylphenyl)-2-((3-(2-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide have been synthesized and assessed as anti-inflammatory and analgesic agents. These compounds have demonstrated significant inhibitory activity on cyclooxygenase enzymes and presented notable analgesic and anti-inflammatory effects in experimental studies (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Agents

Certain derivatives of N-(3-chloro-4-methylphenyl)-2-((3-(2-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide have been explored for their antimicrobial properties. They have shown good antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Insecticidal Activity

This compound and its related derivatives have been evaluated for insecticidal activity, particularly against the cowpea aphid, Aphis craccivora Koch. Some derivatives displayed significant aphidicidal activities, suggesting potential use in agricultural pest control (Bakhite et al., 2014).